Cas no 2757927-56-1 (2-(1,1-Dioxo-1lambda6-thian-4-yl)ethyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-(1,1-Dioxo-1lambda6-thian-4-yl)ethyl 4-methylbenzene-1-sulfonate
• CAS No: 2757927-56-1
• MF: C₁₄H₂₀O₅S₂
• MW: 332.43560218811
• CID: 5560225
• PubChem ID: 165996736
• Update Time: 2023-07-07

2-(1,1-Dioxo-1lambda6-thian-4-yl)ethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757927-56-1
• 2-(1,1-dioxo-1lambda6-thian-4-yl)ethyl 4-methylbenzene-1-sulfonate
• EN300-37153048
• 2-(1,1-Dioxo-1lambda6-thian-4-yl)ethyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H20O5S2/c1-12-2-4-14(5-3-12)21(17,18)19-9-6-13-7-10-20(15,16)11-8-13/h2-5,13H,6-11H2,1H3
• InChI Key： GSLIPLRPRFNOOI-UHFFFAOYSA-N
• SMILES： S1(CCC(CCOS(C2C=CC(C)=CC=2)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 332.07521608g/mol
• Monoisotopic Mass: 332.07521608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.3Ų